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Compound of Interest

N,N-dimethyl-2-
Compound Name: _
sulfamoylacetamide

cat. No.: B6202180

N,N-dimethyl-2-sulfamoylacetamide: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential
synthetic routes, analytical methodologies, and theoretical biological context of N,N-dimethyl-
2-sulfamoylacetamide. Due to the limited availability of experimental data for this specific
compound, this guide supplements known information with established principles and
experimental data from the broader class of sulfonamides, offering a robust resource for
researchers and drug development professionals.

Chemical Properties of N,N-dimethyl-2-
sulfamoylacetamide

N,N-dimethyl-2-sulfamoylacetamide is a small molecule belonging to the sulfonamide class
of compounds.[1] The presence of the sulfonamide moiety suggests its potential as an
intermediate in the synthesis of biologically active molecules.[1] While comprehensive
experimental data for this compound is not readily available in the public domain, a summary of
its known and predicted properties is presented below.
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Structural and Molecular Data

Property Value Source

Molecular Formula C4H10N203S [11[2]

Molecular Weight 166.198 g/mol [1]
N,N-dimethyl-2-

IUPAC Name . [1]
sulfamoylacetamide

CAS Number 1593468-27-9 [1]

SMILES CN(C)C(=0)CS(=0)(=0)N 2]
1S/C4H10N203S/c1-

InChl 6(2)4(7)3-10(5,8)9/h3H2,1- [1][2]
2H3,(H2,5,8,9)

Predicted Physicochemical Properties

The following table summarizes the computationall
N,N-dimethyl-2-sulfamoylacetamide. These valu

y predicted physicochemical properties of
es are intended to provide an estimate and

should be confirmed through experimental validation.

Property Predicted Value

Source

XlogP -1.5

[2]

Monoisotopic Mass 166.04121 Da

[2]

Polar Surface Area 81.2 A2
Rotatable Bond Count 3
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor 4

Count

Experimental Protocols
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While specific experimental protocols for the synthesis and analysis of N,N-dimethyl-2-
sulfamoylacetamide are not detailed in published literature, established methodologies for the
synthesis and characterization of sulfonamides can be readily adapted.

General Synthesis of Sulfonamides

The most common method for the synthesis of sulfonamides involves the reaction of a sulfonyl
chloride with an amine.[2][3] For N,N-dimethyl-2-sulfamoylacetamide, a plausible synthetic
route would involve the reaction of 2-(chlorosulfonyl)acetyl chloride with dimethylamine,
followed by amination of the resulting sulfonyl chloride.

A generalized workflow for the synthesis of a sulfonamide is depicted below:

General Sulfonamide Synthesis Workflow

Sulfonyl Chloride

(R-SO2CI) Aqueous Workup (eg '::g'rgg?;ﬂg it Sulfonamide Product
solvent with base (e.g., extraction, washing) chromatography) (R-SO2NHR")

+
Amine (R'-NH2)

Analytical Workflow for Sulfonamide Characterization

Synthesized

N,N-dimethyl-2-sulfamoylacetamide

Characterization

NMR Spectroscopy

(*H, 13C) Mass Spectrometry

onfirmatory Analysis

Purity Assessment

IR Spectroscopy (e.q., HPLC)
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Hypothetical Signaling Pathway Inhibition by a Sulfonamide

Natural Substrate Sulfonamide Inhibitor
(e.g., PABA) (e.g., N,N-dimethyl-2-sulfamoylacetamide)

/

Binds to active site/f:ompetitive Inhibition

Target Enzyme
(e.g., DHPS)

atalyzes reaction

Biological Product

(e.g., Folic Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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